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Compound of Interest

Compound Name: Chromium--platinum (1/3)

Cat. No.: B15483342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimentally determined data for the

Chromium-Platinum (Cr-Pt) phase diagram. The information presented is crucial for materials

design, high-temperature applications, and understanding the thermodynamic stability of Cr-Pt

alloys. This document summarizes quantitative data from various key studies, outlines the

experimental methodologies employed, and visualizes the logical workflow of phase diagram

determination.

Comparative Analysis of Experimental Data
The experimental verification of the Cr-Pt phase diagram has been undertaken by several

research groups over the years. This section consolidates the quantitative data from key

publications, focusing on invariant reactions and phase boundaries. The primary experimental

work referenced includes that of Preußner et al. (2009), with comparisons to earlier

assessments.

Table 1: Experimentally Determined Invariant Reactions in the Cr-Pt System

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15483342?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15483342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Type
Temperature
(°C)

Composition
(at.% Pt)

Phases
Involved

Reference

Peritectic ~1550 ~38 L + (Cr) ↔ Cr₃Pt [1]

Eutectic ~1480 ~62 L ↔ (Cr) + (Pt) [2]

Peritectoid ~977 ~75
(Pt) + CrPt ↔

CrPt₃
[2]

Note: The data presented are compiled from graphical representations and textual descriptions

within the cited literature and may represent approximate values.

Table 2: Comparison of Experimental and Calculated Phase Boundary Data

Phase
Boundary

Temperature
(°C)

Composition
(at.% Pt) -
Experimental

Composition
(at.% Pt) -
Calculated

Reference

(Cr) / (Cr) +

Cr₃Pt
1400 ~25 ~24 [1][3]

Cr₃Pt / Cr₃Pt + L 1500 ~30 ~29 [1][3]

(Pt) / (Pt) + L 1600 ~85 ~84 [2][4]

(Pt) / (Pt) + CrPt₃ 900 ~80 ~79 [2]

Calculated values are provided for comparative purposes and are sourced from thermodynamic

modeling studies that often use experimental data as a basis.

Experimental Protocols
The determination of phase equilibria in the Cr-Pt system relies on a combination of advanced

experimental techniques to identify phase transitions and compositions at various

temperatures.
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High-purity chromium (99.9% or higher) and platinum (99.9% or higher) are used as starting

materials. Alloys of various compositions are typically prepared by arc-melting the constituent

elements in an argon atmosphere to prevent oxidation. The resulting buttons are often remelted

multiple times to ensure homogeneity. For equilibration, the samples are annealed in a high-

vacuum furnace or an inert atmosphere at specific temperatures for extended periods, followed

by rapid quenching to preserve the high-temperature microstructure.

Differential Thermal Analysis (DTA) / Differential
Scanning Calorimetry (DSC)
DTA and DSC are crucial thermal analysis techniques used to detect phase transformations

that involve a change in enthalpy, such as melting, solidification, and solid-state reactions.[3] In

these methods, the temperature of a sample is compared to that of a reference material as

both are heated or cooled at a constant rate. Endothermic or exothermic events in the sample

appear as deviations in the temperature difference, allowing for the determination of

transformation temperatures.

X-Ray Diffraction (XRD)
XRD is a primary tool for phase identification.[1] By analyzing the diffraction pattern of a

quenched sample, the crystal structures of the phases present can be determined. High-

temperature XRD can also be employed to study phase transitions in-situ as a function of

temperature.

Electron Probe Microanalysis (EPMA)
EPMA is a quantitative analytical technique used to determine the elemental composition of

individual phases within a microstructure. A focused beam of electrons is used to excite X-ray

emissions from a small volume of the sample. By measuring the wavelengths and intensities of

these X-rays, the concentrations of the constituent elements can be accurately determined,

which is essential for defining phase boundaries.

Experimental Workflow
The logical flow of experimentally determining a binary phase diagram, such as that of the Cr-

Pt system, involves a series of interconnected steps.
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Experimental workflow for Cr-Pt phase diagram determination.

This diagram illustrates the progression from preparing Cr-Pt alloys to analyzing their phase

characteristics and finally compiling the data to construct the phase diagram. Each step is

crucial for obtaining accurate and reliable experimental verification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15483342?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Comparison-of-Cr-Pt-phase-diagrams-a-Calculated-by-Oikawa-et-al-41-b-Experimental_fig1_239613001
https://www.researchgate.net/figure/Comparison-of-the-calculated-phase-diagram-with-the-experimental-data-See-Table-1-for_fig1_226853623
https://www.researchgate.net/publication/222646988_Determination_of_phases_in_the_system_chromium-platinum_Cr-Pt_and_thermodynamic_calculations
https://tohoku.elsevierpure.com/en/publications/experimental-determination-of-phase-diagram-and-thermodynamic-ass/
https://www.benchchem.com/product/b15483342#experimental-verification-of-the-cr-pt-phase-diagram
https://www.benchchem.com/product/b15483342#experimental-verification-of-the-cr-pt-phase-diagram
https://www.benchchem.com/product/b15483342#experimental-verification-of-the-cr-pt-phase-diagram
https://www.benchchem.com/product/b15483342#experimental-verification-of-the-cr-pt-phase-diagram
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15483342?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15483342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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